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Compound of Interest

Compound Name: Dinoprost-d4

Cat. No.: B032840 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides critical safety and logistical information for the handling and disposal of

Dinoprost-d4. Adherence to these protocols is essential for ensuring personnel safety and

maintaining a compliant laboratory environment. Dinoprost-d4, a deuterated form of a potent

prostaglandin F2α analog, requires careful handling due to the pharmacological activity of the

parent compound. The primary identified hazard is reproductive toxicity.[1][2][3]

Hazard Identification and Risk Assessment
Dinoprost, the parent compound of Dinoprost-d4, is classified as a reproductive toxin that may

damage fertility or the unborn child.[1][2][3] It is also harmful if swallowed.[1][2][3] Due to its

potency, an internal Occupational Exposure Limit (OEL) for Dinoprost has been set at 0.1

µg/m³, categorizing it as an Occupational Exposure Band 5 (OEB 5) compound.[4] All handling

procedures must be designed to minimize the risk of inhalation, ingestion, and skin contact.
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Parameter Value Species Reference

GHS Hazard

Statements

H360: May damage

fertility or the unborn

child. H302: Harmful if

swallowed.

N/A [1][2][3]

Signal Word Danger N/A [1][2][3]

Occupational

Exposure Limit (OEL)

0.1 µg/m³ (OEB 5) (for

Dinoprost)
N/A [4]

LD50 (Oral) 500 mg/kg Rat [2]

LD50 (Oral) 750 mg/kg Mouse [2]

Subcutaneous TDLo
20 µg/kg/16D

(Pregnant)
Mouse [2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is mandatory for all stages of handling Dinoprost-d4, from receiving to

disposal.

Receiving and Storage
Verification: Upon receipt, verify the integrity of the container.

Storage: Store the compound in its original, tightly sealed container in a designated, locked

freezer at -20°C.[5]

Labeling: The storage location must be clearly labeled with a "Potent Compound" warning

sign.

Preparation and Weighing
This phase presents the highest risk of aerosol generation and exposure. Strict engineering

controls are required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/14010m.pdf
https://cdn.caymanchem.com/cdn/msds/10006846m.pdf
https://cdn.caymanchem.com/cdn/msds/14350m.pdf
https://cdn.caymanchem.com/cdn/msds/14010m.pdf
https://cdn.caymanchem.com/cdn/msds/10006846m.pdf
https://cdn.caymanchem.com/cdn/msds/14350m.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Dinoprost%20Formulation_AH_CA_EN.pdf
https://cdn.caymanchem.com/cdn/msds/10006846m.pdf
https://cdn.caymanchem.com/cdn/msds/10006846m.pdf
https://cdn.caymanchem.com/cdn/msds/10006846m.pdf
https://www.benchchem.com/product/b032840?utm_src=pdf-body
https://www.caymanchem.com/product/414014/prostaglandin-e2-elisa-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated Area: All manipulations of solid Dinoprost-d4 must be performed in a

designated area, such as a certified chemical fume hood, a ventilated balance enclosure

(VBE), or a glove box.

Personal Protective Equipment (PPE): Before entering the designated area, don the required

PPE as detailed in the "Personal Protective Equipment" section below. Double gloving is

mandatory.

Equilibration: Allow the container to equilibrate to room temperature before opening to

prevent condensation.

Weighing Procedure:

Perform weighing within a VBE to minimize air turbulence and ensure accurate readings.

Use dedicated, disposable weighing boats and spatulas.

Employ a "wet-handling" or "wet-weighing" technique to minimize dust generation. This

can be achieved by gently adding a small amount of the dissolution solvent to the

weighing boat before adding the powder.

Handle the compound with slow, deliberate movements to avoid creating airborne

particles.

Clean the balance and surrounding surfaces with a damp wipe immediately after weighing.

Dispose of wipes as hazardous waste.

Dissolution and Use
Dinoprost-d4 is often supplied as a solution in methyl acetate. If working with a solid form or

changing the solvent, follow these steps.

Solvent Addition: Add the solvent to the weighed compound slowly to prevent splashing.

Mixing: Cap the vial securely and mix by gentle vortexing or inversion. If sonication is

required, it must be performed within the fume hood.
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Handling Solutions: Always handle solutions of Dinoprost-d4 within a chemical fume hood.

Use positive displacement pipettes or dedicated standard pipettes to prevent contamination.

Spill Response
Alert Personnel: Immediately alert others in the area.

Evacuate: If the spill is large or outside of a containment device, evacuate the immediate

area.

Small Spills (inside fume hood):

Wearing appropriate PPE, cover the spill with absorbent material.

Gently collect the absorbed material and contaminated items into a designated hazardous

waste bag.

Clean the spill area with soap and water, followed by a 70% ethanol solution. All cleaning

materials must be disposed of as hazardous waste.

Large Spills: Contact your institution's Environmental Health and Safety (EHS) department

immediately.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final barrier of protection and is not a substitute for proper

engineering controls.

Body Protection: A disposable, solid-front gown with tight-fitting knit cuffs. A chemical-

resistant apron should be worn over the gown.

Eye and Face Protection: Chemical splash goggles and a full-face shield are required when

handling the powder or solutions.

Gloves: Double gloving is mandatory.

Inner Glove: Nitrile.
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Outer Glove: Thicker, chemical-resistant nitrile or neoprene gloves are recommended.

Chemical resistance charts indicate that nitrile has limited suitability for prolonged contact

with methyl acetate, so gloves should be changed immediately if contamination is

suspected.[6][7][8]

Glove Change Frequency: Change outer gloves every 30-60 minutes or immediately upon

contamination. Remove gloves using the proper technique to avoid skin contact.

Respiratory Protection: For weighing powders outside of a VBE or glove box, or if there is a

risk of aerosolization, a NIOSH-approved respirator (e.g., N95 or higher) is required.

Handling Workflow Diagram
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Dinoprost-d4 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Dinoprost-d4.
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Disposal Plan
All materials contaminated with Dinoprost-d4 must be treated as hazardous waste. Never

dispose of this material down the drain or in the regular trash.[9]

Waste Segregation
Solid Waste: All contaminated solid materials (e.g., gloves, gowns, weigh boats, pipette tips,

paper towels, empty vials) must be collected in a dedicated, clearly labeled, leak-proof

hazardous waste container lined with a heavy-duty plastic bag.

Liquid Waste: Unused solutions and the first rinse of any contaminated glassware must be

collected in a dedicated, labeled, and sealed hazardous liquid waste container. The container

must be chemically compatible with the solvents used.

Sharps Waste: Contaminated needles, syringes, or other sharps must be placed in a

designated, puncture-resistant sharps container for hazardous chemical waste.

Container Management
Labeling: All waste containers must be labeled with "Hazardous Waste," the name

"Dinoprost-d4," and any other components of the waste stream (e.g., solvents).

Storage: Waste containers should be kept closed except when adding waste and stored in a

designated satellite accumulation area within or near the laboratory.

Final Disposal
Vendor Pickup: Arrange for the pickup of all hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal vendor.

Method: The standard method of destruction for this type of pharmaceutical waste is high-

temperature incineration.[10][11]

Documentation: Retain all waste manifests and certificates of destruction as required by

institutional and regulatory policies.
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By adhering to these stringent protocols, you can ensure a safe and compliant research

environment when working with the potent compound Dinoprost-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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